Cas no 51354-18-8 (Phosphorocyanidic acid,diphenyl ester (9CI))

Phosphorocyanidic acid,diphenyl ester (9CI) structure
51354-18-8 structure
Product Name:Phosphorocyanidic acid,diphenyl ester (9CI)
CAS No:51354-18-8
MF:C13H10NO3P
MW:259.197164058685
CID:372400
PubChem ID:4185898
Update Time:2025-04-19

Phosphorocyanidic acid,diphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphorocyanidic acid,diphenyl ester (9CI)
    • diphenoxyphosphorylformonitrile
    • DIPHENYL CYANOPHOSPHONATE
    • diphenyl phosphorocyanidate
    • diphenylphosphonyl cyanide
    • Phosphorsaeure-diphenylestercyanid
    • Diphenylphosphorocyanidate
    • SCHEMBL487130
    • 51354-18-8
    • DTXSID50400475
    • Inchi: 1S/C13H10NO3P/c14-11-18(15,16-12-7-3-1-4-8-12)17-13-9-5-2-6-10-13/h1-10H
    • InChI Key: PDIOPTPBTWLDDG-UHFFFAOYSA-N
    • SMILES: P(C#N)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.04000
  • Monoisotopic Mass: 259.03983018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 69.13000
  • LogP: 3.81858

Phosphorocyanidic acid,diphenyl ester (9CI) Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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